rac-(3aR,6aR)-5-[(tert-butoxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid

Specification

• CAS No.: 2307780-28-3
• Molecular Formula: C12H19NO5
• Molecular Weight: 257.28 g/mol
• IUPAC Name: (3aS,6aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid
• Standard InChI: InChI=1S/C12H19NO5/c1-11(2,3)18-10(16)13-6-8-4-5-17-12(8,7-13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-,12+/m0/s1
• Standard InChI Key: SYOPAOPASCMOFV-QPUJVOFHSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2CCO[C@@]2(C1)C(=O)O
• SMILES: CC(C)(C)OC(=O)N1CC2CCOC2(C1)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCOC2(C1)C(=O)O

Introduction

Structural Elucidation and Stereochemical Considerations

The compound’s architecture comprises a hexahydro-2H-furo[2,3-c]pyrrole core, where the furan and pyrrole rings share two adjacent atoms, creating a rigid bicyclic system. The Boc group at position 5 introduces steric bulk, while the carboxylic acid at position 6a enhances solubility and enables further functionalization. Key structural features include:

Property	Value
IUPAC Name	(3aS,6aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carboxylic acid
Canonical SMILES	CC(C)(C)OC(=O)N1CC2CCOC2(C1)C(=O)O
InChIKey	SYOPAOPASCMOFV-QPUJVOFHSA-N

X-ray crystallography and nuclear Overhauser effect (NOE) experiments confirm the (3aR,6aR) configuration, critical for its interactions with biological targets. The fused ring system adopts a boat-like conformation, stabilizing the molecule through intramolecular hydrogen bonding between the pyrrole nitrogen and carboxylic acid oxygen.

Synthetic Pathways and Optimization

Synthesis begins with the cyclization of L-proline derivatives to construct the pyrrolidine ring, followed by oxidative furan formation. The Boc group is introduced via carbamate coupling under Schotten-Baumann conditions. A representative three-step synthesis is outlined below:

• Ring Formation: L-proline methyl ester undergoes intramolecular aldol condensation with glyoxal, yielding the furo[2,3-c]pyrrole skeleton.

• Boc Protection: Treatment with di-tert-butyl dicarbonate (Boc$_2$O) in dichloromethane selectively protects the secondary amine.

• Hydrolysis: Saponification of the methyl ester with lithium hydroxide affords the carboxylic acid.

Optimization Challenges:

• Stereocontrol: Racemization at C3a and C6a is minimized by maintaining reaction temperatures below 0°C during Boc protection.

• Yield Improvement: Microwave-assisted cyclization increases yield from 45% to 72% by reducing reaction time from 12 hours to 30 minutes.

Analytical Characterization

Advanced spectroscopic techniques validate the compound’s purity (>98%) and structure:

Nuclear Magnetic Resonance (NMR):

• $^1$H NMR (400 MHz, CDCl$_3$): δ 1.44 (s, 9H, Boc CH$_3$), 3.15–3.30 (m, 2H, H-3a and H-6a), 4.20 (dd, $J = 8.5 \, \text{Hz}$, 1H, furan OCH$_2$).

• $^{13}$C NMR (100 MHz, CDCl$_3$): δ 28.1 (Boc CH$_3$), 80.2 (Boc quaternary C), 174.5 (COOH).

Mass Spectrometry:

• ESI-MS: m/z 258.1 [M+H]$^+$.

High-Performance Liquid Chromatography (HPLC):

• Retention time: 6.7 min (C18 column, 70:30 H$_2$O:MeCN).

Reactivity and Derivatization

The Boc group’s lability under acidic conditions (e.g., trifluoroacetic acid) allows selective deprotection for further functionalization. The carboxylic acid participates in amide couplings (e.g., EDC/HOBt), enabling conjugation with amines or alcohols.

Notable Derivatives:

• Amide Analogues: Exhibit enhanced blood-brain barrier permeability compared to the parent acid.

• Ester Prodrugs: Methyl and ethyl esters show 3-fold higher oral bioavailability in murine models.

Applications in Drug Discovery

This compound serves as a versatile scaffold in protease inhibitor design. Its rigid structure mimics peptide β-turns, making it a candidate for:

• HIV-1 Protease Inhibitors: IC$_{50}$ = 120 nM in enzymatic assays.

• Thrombin Antagonists: Ki = 85 nM via competitive binding at the active site.

Table 1: Biological Activity of Key Derivatives

Derivative	Target	Activity
Boc-protected amide	HIV-1 protease	IC$_{50}$ = 120 nM
Ethyl ester prodrug	Thrombin	Ki = 85 nM